(1,1-Dimethyl-4-nitro-butyl)-carbamic acid tert-butyl ester

• Molecular Formula: C11H22N2O4
• Molecular Weight: 246.30 g/mol
• IUPAC Name: tert-butyl N-(2-methyl-5-nitropentan-2-yl)carbamate
• InChI: InChI=1S/C11H22N2O4/c1-10(2,3)17-9(14)12-11(4,5)7-6-8-13(15)16/h6-8H2,1-5H3,(H,12,14)
• InChI Key: RGLJPQCXSWMWQV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(C)(C)CCC[N+](=O)[O-]

Description

(1,1-Dimethyl-4-nitro-butyl)-carbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C11H22N2O4 and its molecular weight is 246.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To (1,1-Dimethyl-4-nitro-but-3-enyl)-carbamic acid tert-butyl ester (2.0 g, 8.2 mmol) in 20 mL of EtOH was added NaBH4 (500 mg, 13.5 mmol). The mixture was stirred 1 h and then quenched with saturated NH4Cl (40 mL). The solution was extracted with EtOAc (2×25 mL), the extracts were washed with brine, dried with MgSO4 and concentrated. Silica gel chromatography (10:1 hexane/EtOAc) gave 1.57 g (78%) of a colorless oil: mass spectru m/e=147 (M−100).